Cas no 73067-87-5 (Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI))

Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI) structure
73067-87-5 structure
Product Name:Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI)
CAS No:73067-87-5
MF:C27H55N5O3
MW:497.757307291031
CID:571268
PubChem ID:21149560
Update Time:2025-04-19

Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI)
    • (2S)-N,N'-bis[3-(dimethylamino)propyl]-2-(dodecanoylamino)pentanediamide
    • (S)-N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]glutaramide
    • (S)-N,N'-Bis(3-(dimethylamino)propyl)-2-((1-oxododecyl)amino)glutaramide
    • N~1~,N~5~-bis[3-(dimethylamino)propyl]-N~2~-dodecanoylglutamamide
    • EINECS 277-269-8
    • DTXSID90993831
    • NS00059212
    • 73067-87-5
    • N~1~,N~5~-Bis[3-(dimethylamino)propyl]-2-[(1-hydroxydodecylidene)amino]pentanediimidic acid
    • Inchi: 1S/C27H55N5O3/c1-6-7-8-9-10-11-12-13-14-17-26(34)30-24(27(35)29-21-16-23-32(4)5)18-19-25(33)28-20-15-22-31(2)3/h24H,6-23H2,1-5H3,(H,28,33)(H,29,35)(H,30,34)/t24-/m0/s1
    • InChI Key: ZXLBXQMOLJCJSN-DEOSSOPVSA-N
    • SMILES: O=C(CCCCCCCCCCC)N[C@H](C(NCCCN(C)C)=O)CCC(NCCCN(C)C)=O

Computed Properties

  • Exact Mass: 497.43085
  • Monoisotopic Mass: 497.43049063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 23
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 93.8Ų

Experimental Properties

  • PSA: 93.78

Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI) Related Literature

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